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(±)-ORG 28611 (±)-ORG 28611 (±)-ORG 28611 is the racemic mixture of the water soluble, full agonist of the human cannabinoid (CB) receptors central CB1 (pEC50 = 7.6; pKi = 8.9) and peripheral CB2 (pKi = 8.8). ORG 28611 (0.1-1 μM/kg, intravenous) demonstrated antinociceptive activity in the mouse tail flick test and the mouse formalin paw test, and it was further evaluated clinically for use as a potential intravenous analgesic agent.
Brand Name: Vulcanchem
CAS No.: 784138-08-5
VCID: VC0159153
InChI: InChI=1S/C23H33N3O2/c1-17-14-25(13-12-24(17)2)23(27)20-16-26(15-18-8-5-4-6-9-18)22-19(20)10-7-11-21(22)28-3/h7,10-11,16-18H,4-6,8-9,12-15H2,1-3H3
SMILES: CC1CN(CCN1C)C(=O)C2=CN(C3=C2C=CC=C3OC)CC4CCCCC4
Molecular Formula: C23H33N3O2
Molecular Weight: 383.5

(±)-ORG 28611

CAS No.: 784138-08-5

Reference Standards

VCID: VC0159153

Molecular Formula: C23H33N3O2

Molecular Weight: 383.5

(±)-ORG 28611 - 784138-08-5

CAS No. 784138-08-5
Product Name (±)-ORG 28611
Molecular Formula C23H33N3O2
Molecular Weight 383.5
IUPAC Name [1-(cyclohexylmethyl)-7-methoxyindol-3-yl]-(3,4-dimethylpiperazin-1-yl)methanone
Standard InChI InChI=1S/C23H33N3O2/c1-17-14-25(13-12-24(17)2)23(27)20-16-26(15-18-8-5-4-6-9-18)22-19(20)10-7-11-21(22)28-3/h7,10-11,16-18H,4-6,8-9,12-15H2,1-3H3
Standard InChIKey ONXJNAIZJKLJGA-UHFFFAOYSA-N
SMILES CC1CN(CCN1C)C(=O)C2=CN(C3=C2C=CC=C3OC)CC4CCCCC4
Description (±)-ORG 28611 is the racemic mixture of the water soluble, full agonist of the human cannabinoid (CB) receptors central CB1 (pEC50 = 7.6; pKi = 8.9) and peripheral CB2 (pKi = 8.8). ORG 28611 (0.1-1 μM/kg, intravenous) demonstrated antinociceptive activity in the mouse tail flick test and the mouse formalin paw test, and it was further evaluated clinically for use as a potential intravenous analgesic agent.
Synonyms [1-(cyclohexylmethyl)-7-methoxy-1H-indol-3-yl](3,4-dimethyl-1-piperazinyl)-methanone
Reference 1.Adams, J.M.,Cairns, J.,Caulfield, W., et al. Design, synthesis, and structure-activity relationships of indole-3-carboxamides as novel water soluble cannabinoid CB1 receptor agonists. Med.Chem.Commun. 1, 54-60 (2010).
PubChem Compound 69488934
Last Modified Nov 11 2021
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